Cas no 2228900-31-8 ({2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine)

{2-[1-(2-Methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine is a cyclopropyl-substituted pyrazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a cyclopropane ring fused to a pyrazole moiety, enhancing rigidity and conformational stability, which may influence binding affinity in biological systems. The presence of a primary amine group offers versatility for further functionalization, making it a valuable intermediate in the synthesis of bioactive compounds. The 2-methylpropyl substituent on the pyrazole nitrogen may contribute to improved lipophilicity, potentially enhancing membrane permeability. This compound is of interest for exploring structure-activity relationships in drug discovery, particularly in targeting central nervous system or enzyme-related pathways. Proper handling under controlled conditions is recommended due to its reactive amine functionality.
{2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine structure
2228900-31-8 structure
Product Name:{2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine
CAS No:2228900-31-8
MF:C11H19N3
MW:193.288662195206
CID:6244853
PubChem ID:165712267
Update Time:2025-10-22

{2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine
    • EN300-1779285
    • {2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
    • 2228900-31-8
    • Inchi: 1S/C11H19N3/c1-8(2)7-14-4-3-11(13-14)10-5-9(10)6-12/h3-4,8-10H,5-7,12H2,1-2H3
    • InChI Key: GNEXYQQXGJNIHQ-UHFFFAOYSA-N
    • SMILES: N1=C(C=CN1CC(C)C)C1CC1CN

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.8Ų

{2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine Pricemore >>

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Additional information on {2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine

Comprehensive Overview of {2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine (CAS No. 2228900-31-8)

The compound {2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine (CAS No. 2228900-31-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its intricate architecture, featuring a cyclopropyl ring fused with a pyrazole moiety and a methanamine side chain, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a small-molecule modulator for targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has witnessed a surge in studies exploring heterocyclic compounds like {2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine. This trend is driven by the need for novel bioactive molecules with improved pharmacokinetic properties. The compound’s pyrazole-cyclopropyl hybrid structure offers a balance between rigidity and flexibility, which is crucial for optimizing drug-receptor interactions. Such characteristics are highly sought after in the development of next-generation pharmaceuticals, especially in oncology and neurology, where targeted therapies are revolutionizing treatment paradigms.

One of the most frequently asked questions about CAS No. 2228900-31-8 revolves around its synthetic accessibility and scalability. The compound’s synthesis typically involves multi-step organic transformations, including cyclopropanation and N-alkylation reactions, which are well-documented in peer-reviewed literature. However, optimizing these processes for industrial-scale production remains a challenge, highlighting the importance of green chemistry principles and catalytic methods to enhance yield and reduce environmental impact. This aligns with the broader industry shift toward sustainable and cost-effective manufacturing practices.

The pharmacological potential of {2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine is another hot topic among researchers. Preliminary studies suggest its applicability as a ligand for certain receptors or enzymes, though detailed mechanistic insights are still under investigation. Given the rising interest in neuroprotective agents and anti-inflammatory drugs, this compound’s ability to modulate key cellular pathways could position it as a valuable tool for treating chronic diseases. Its methanamine group, in particular, may facilitate interactions with biological targets through hydrogen bonding or ionic interactions, a feature often exploited in rational drug design.

From a commercial perspective, CAS No. 2228900-31-8 is increasingly listed in catalogs of specialty chemical suppliers, reflecting its growing relevance in high-throughput screening and fragment-based drug discovery. Companies specializing in custom synthesis and contract research are also offering tailored solutions for its production, catering to the needs of academic and industrial labs. This trend underscores the compound’s versatility and its potential to bridge gaps between early-stage research and clinical development.

In conclusion, {2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine represents a fascinating case study in modern chemical innovation. Its unique structure, coupled with its emerging biological relevance, makes it a compound to watch in the coming years. As the scientific community continues to unravel its full potential, this molecule may well become a cornerstone in the development of cutting-edge therapeutics and diagnostic tools, addressing some of the most pressing challenges in human health.

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